{3-[(3-Chlorophenyl)methyl]pentan-3-yl}[2-(3,4-dimethoxyphenyl)ethyl]amine

• Molecular Formula: C22H30ClNO2
• Molecular Weight: 375.9 g/mol
• IUPAC Name: 3-[(3-chlorophenyl)methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]pentan-3-amine
• InChI: InChI=1S/C22H30ClNO2/c1-5-22(6-2,16-18-8-7-9-19(23)14-18)24-13-12-17-10-11-20(25-3)21(15-17)26-4/h7-11,14-15,24H,5-6,12-13,16H2,1-4H3
• InChI Key: QOJNGASZPRSTNE-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CC1=CC(=CC=C1)Cl)NCCC2=CC(=C(C=C2)OC)OC

Description

{3-[(3-Chlorophenyl)methyl]pentan-3-yl}[2-(3,4-dimethoxyphenyl)ethyl]amine: YFE95708 , is a complex organic compound with a unique structure. Let’s break it down:

• The 3-[(3-Chlorophenyl)methyl]pentan-3-yl portion consists of a pentyl (5-carbon) chain with a chlorophenyl group attached.
• The [2-(3,4-dimethoxyphenyl)ethyl]amine part features an ethylamine group linked to a 3,4-dimethoxyphenyl moiety.

Preparation Methods

Synthetic Routes:: While specific synthetic routes for this compound are not widely documented, we can infer potential methods based on its structure. One approach involves the condensation of the corresponding ketone and amine precursors. Further research is needed to validate this pathway.

Industrial Production:: Unfortunately, industrial-scale production methods remain undisclosed. Researchers may explore alternative strategies to synthesize YFE95708 efficiently.

Chemical Reactions Analysis

Reactivity:: YFE95708 likely undergoes various chemical reactions, including:

Oxidation: Oxidative processes can modify functional groups.

Reduction: Reduction reactions may alter the amine or phenyl moieties.

Substitution: Substituents can be replaced by other groups.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or chromium(VI) reagents.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a catalyst.

Substitution: Halogenation using chlorine or bromine.

Major Products:: The specific products resulting from these reactions would depend on reaction conditions and regioselectivity. Further experimental data are necessary to confirm the outcomes.

Scientific Research Applications

YFE95708’s applications span several fields:

Chemistry: It serves as a valuable synthetic intermediate.

Biology: Researchers may explore its interactions with biological systems.

Medicine: Investigate its potential pharmacological properties.

Industry: Possible applications in materials science or catalysis.

Mechanism of Action

The precise mechanism by which YFE95708 exerts its effects remains an open question. Researchers would need to investigate its molecular targets, binding sites, and signaling pathways.

Comparison with Similar Compounds

While direct analogs are scarce, we can compare YFE95708 to related compounds:

5,6,7-Triethyl-3,7-dimethyldecane: : A structurally similar compound with multiple ethyl groups.